Cas no 2309190-02-9 (1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(4-methoxyphenyl)propan-1-one)

• Product Name: 1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(4-methoxyphenyl)propan-1-one
• CAS No: 2309190-02-9
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 5339226
• Update Time: 2025-05-21

1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(4-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one
• 1-(3-imidazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-3-(4-methoxyphenyl)propan-1-one
• 1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(4-methoxyphenyl)propan-1-one

• Inchi： 1S/C20H25N3O2/c1-25-19-7-2-15(3-8-19)4-9-20(24)23-16-5-6-17(23)13-18(12-16)22-11-10-21-14-22/h2-3,7-8,10-11,14,16-18H,4-6,9,12-13H2,1H3
• InChI Key： AOSXOGSBCHMPAN-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)OC)N1C2CCC1CC(C2)N1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 450
• XLogP3: 2.4
• Topological Polar Surface Area: 47.4

Additional information on 1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(4-methoxyphenyl)propan-1-one

Comprehensive Analysis of 1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(4-methoxyphenyl)propan-1-one (CAS No. 2309190-02-9)

The compound 1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(4-methoxyphenyl)propan-1-one (CAS No. 2309190-02-9) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex architecture, featuring an 8-azabicyclo[3.2.1]octane core and a 4-methoxyphenyl moiety, positions it as a promising candidate for exploring novel therapeutic pathways. Researchers are particularly intrigued by its potential applications in targeting G-protein-coupled receptors (GPCRs) and modulating enzyme activity, which aligns with current trends in precision medicine.

In recent years, the demand for small-molecule modulators with high selectivity has surged, driven by advancements in drug discovery and computational chemistry. The presence of the imidazole ring in this compound suggests possible interactions with metal ions or histidine residues in proteins, making it a subject of interest for structure-activity relationship (SAR) studies. This aligns with frequently searched topics such as "GPCR-targeted drug design" and "imidazole derivatives in medicinal chemistry", reflecting its relevance in contemporary research.

The 8-azabicyclo[3.2.1]octane scaffold, a bridged bicyclic system, is known for its conformational rigidity, which can enhance binding affinity to biological targets. This feature is particularly valuable in designing central nervous system (CNS) therapeutics, a hot topic in pharmaceutical forums. Additionally, the 4-methoxyphenyl group may contribute to improved pharmacokinetic properties, such as metabolic stability—a key consideration in modern drug optimization strategies.

From a synthetic chemistry perspective, the preparation of 1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(4-methoxyphenyl)propan-1-one involves multi-step organic transformations, including N-alkylation and carbonylative coupling reactions. These methods are frequently discussed in academic circles, especially regarding green chemistry approaches to reduce environmental impact—a growing concern among researchers and industry professionals alike.

Analytical characterization of this compound typically employs techniques like nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography. Such methodologies are central to answering popular queries like "how to confirm molecular structure" or "best practices for compound purity analysis", further emphasizing its technical significance.

While not yet widely commercialized, this compound's structural features mirror those seen in FDA-approved drugs targeting neurological and inflammatory conditions. This connection makes it a valuable reference point for discussions about scaffold hopping and bioisosteric replacement in drug development—subjects dominating recent American Chemical Society (ACS) publications.

In conclusion, 1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(4-methoxyphenyl)propan-1-one represents a fascinating case study at the intersection of medicinal chemistry and molecular design. Its investigation contributes to broader conversations about rational drug design and targeted therapy development, making it a compound worth watching in coming years.